N-[3-(1,3-benzoxazol-2-yl)phenyl]tetrahydro-2-furancarboxamide

• IUPAC Name: N-[3-(1,3-benzoxazol-2-yl)phenyl]oxolane-2-carboxamide
• InChI: InChI=1S/C18H16N2O3/c21-17(16-9-4-10-22-16)19-13-6-3-5-12(11-13)18-20-14-7-1-2-8-15(14)23-18/h1-3,5-8,11,16H,4,9-10H2,(H,19,21)
• InChI Key: ZUBWLIBXNDBLPV-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)C(=O)NC2=CC=CC(=C2)C3=NC4=CC=CC=C4O3
• Molecular Formula: C18H16N2O3
• Molecular Weight: 308.3 g/mol

Description

N-[3-(1,3-benzoxazol-2-yl)phenyl]tetrahydro-2-furancarboxamide, also known as BZF-F, is a chemical compound that has gained attention in the scientific research community due to its potential therapeutic applications. BZF-F is a small molecule that has been shown to have a range of biochemical and physiological effects, making it a promising candidate for the development of novel drugs.

Mechanism of Action

The mechanism of action of N-[3-(1,3-benzoxazol-2-yl)phenyl]tetrahydro-2-furancarboxamide is complex and not yet fully understood. However, it is known that this compound binds to specific proteins, altering their function and leading to downstream effects. One proposed mechanism of action is that this compound acts as a competitive inhibitor, binding to the active site of target proteins and preventing their normal function. Another proposed mechanism is that this compound induces conformational changes in target proteins, leading to altered function.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the growth of cancer cells, induce apoptosis, and modulate immune responses. In vivo studies have shown that this compound can reduce inflammation, improve cognitive function, and protect against neurodegeneration.

Advantages and Limitations for Lab Experiments

One advantage of using N-[3-(1,3-benzoxazol-2-yl)phenyl]tetrahydro-2-furancarboxamide in lab experiments is its high purity and yield. This makes it a reliable and consistent reagent for use in various assays. Additionally, this compound has been shown to have low toxicity, making it a safe option for use in animal studies. However, one limitation of using this compound is its complex mechanism of action, which can make it difficult to interpret results from experiments.

Future Directions

There are many potential future directions for research on N-[3-(1,3-benzoxazol-2-yl)phenyl]tetrahydro-2-furancarboxamide. One area of interest is its use in the treatment of cancer. Studies have shown that this compound can inhibit the growth of cancer cells and induce apoptosis, making it a promising candidate for the development of novel anticancer drugs. Another area of interest is its use in the treatment of neurodegenerative disorders. This compound has been shown to protect against neurodegeneration and improve cognitive function, making it a potential therapeutic option for diseases such as Alzheimer's and Parkinson's. Further research is needed to fully understand the mechanisms of action of this compound and its potential therapeutic applications.

Scientific Research Applications

N-[3-(1,3-benzoxazol-2-yl)phenyl]tetrahydro-2-furancarboxamide has been the subject of numerous scientific studies due to its potential therapeutic applications. One area of research that has received significant attention is its use as a modulator of protein-protein interactions. This compound has been shown to bind to specific proteins, altering their function and leading to downstream effects. This property has potential applications in the treatment of various diseases, including cancer, neurodegenerative disorders, and infectious diseases.